Cas no 20442-96-0 (methyl 4-azidobenzoate)

• Product Name: methyl 4-azidobenzoate
• CAS No: 20442-96-0
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD18252966
• CID: 286753
• PubChem ID: 146531
• Update Time: 2025-10-21

methyl 4-azidobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-azido-,methyl ester
• Methyl 4-azidobenzoate
• METHYL-4-AZIDO BENZOATE
• RULRGDSQDQHZOK-UHFFFAOYSA-N
• DTXSID40174390
• AKOS025148658
• YSZCJ046
• EN300-207148
• Benzoic acid, 4-azido-, methyl ester
• F2157-0526
• A1-16721
• 20442-96-0
• methyl 4-azidobenzoate

• MDL： MFCD18252966
• Inchi： 1S/C8H7N3O2/c1-13-8(12)6-2-4-7(5-3-6)10-11-9/h2-5H,1H3
• InChI Key： RULRGDSQDQHZOK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 177.05391
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 75.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-azidobenzoate

Research Briefing on Methyl 4-Azidobenzoate (CAS: 20442-96-0) in Chemical Biology and Pharmaceutical Applications

Methyl 4-azidobenzoate (CAS: 20442-96-0) is a versatile chemical compound widely used in chemical biology and pharmaceutical research due to its azide functional group, which enables bioorthogonal click chemistry. Recent studies have highlighted its role in drug discovery, bioconjugation, and materials science. This briefing synthesizes the latest advancements and applications of methyl 4-azidobenzoate, focusing on its synthetic utility, biological interactions, and emerging therapeutic potentials.

In synthetic chemistry, methyl 4-azidobenzoate serves as a key intermediate for the preparation of more complex molecules. A 2023 study published in Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel protease inhibitors via copper-catalyzed azide-alkyne cycloaddition (CuAAC). The study reported a 75% yield improvement when using methyl 4-azidobenzoate as a precursor, underscoring its efficiency in modular drug design.

Biological applications of methyl 4-azidobenzoate have expanded significantly, particularly in protein labeling and imaging. Research from Nature Chemical Biology (2024) utilized this compound to develop fluorescent probes for real-time tracking of cellular processes. The azide moiety allowed selective conjugation with alkyne-tagged biomolecules, enabling high-resolution imaging of intracellular targets without disrupting native functions. This approach has potential implications for studying neurodegenerative diseases and cancer progression.

In pharmaceutical development, methyl 4-azidobenzoate has been investigated for its role in prodrug activation. A recent ACS Pharmacology & Translational Science paper (2024) described its incorporation into pH-sensitive drug delivery systems. The azide group facilitated controlled release of anticancer agents in tumor microenvironments, achieving a 40% reduction in off-target toxicity compared to conventional formulations. This innovation addresses critical challenges in chemotherapy precision.

Safety and regulatory aspects of methyl 4-azidobenzoate have also been updated. The 2024 European Chemicals Agency (ECHA) assessment confirmed its stability under standard laboratory conditions but emphasized proper handling due to potential explosive decomposition at elevated temperatures. These findings align with Good Manufacturing Practice (GMP) requirements for pharmaceutical-grade applications.

Future research directions indicate growing interest in combining methyl 4-azidobenzoate with emerging technologies like PROTACs (Proteolysis Targeting Chimeras) and DNA-encoded libraries. Preliminary data from Chemical Science (2024) suggests its utility in creating bifunctional molecules for targeted protein degradation, potentially opening new avenues for undruggable target modulation.

In conclusion, methyl 4-azidobenzoate (20442-96-0) continues to demonstrate multifaceted value across chemical biology and pharmaceutical research. Its unique reactivity profile and compatibility with biological systems position it as an indispensable tool for next-generation therapeutic development and molecular imaging applications.